1-Bromo-2-cyclopropoxy-3-methoxybenzene

• Molecular Formula: C10H11BrO2
• Molecular Weight: 243.10 g/mol
• IUPAC Name: 1-bromo-2-cyclopropyloxy-3-methoxybenzene
• InChI: InChI=1S/C10H11BrO2/c1-12-9-4-2-3-8(11)10(9)13-7-5-6-7/h2-4,7H,5-6H2,1H3
• InChI Key: LBNVYVMORMKPOY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)Br)OC2CC2

Description

1-Bromo-2-cyclopropoxy-3-methoxybenzene is a brominated aromatic compound featuring a cyclopropoxy substituent at position 2 and a methoxy group at position 3.

Preparation Methods

The synthesis of 1-Bromo-2-cyclopropoxy-3-methoxybenzene typically involves electrophilic aromatic substitution reactions. One common method includes the bromination of 2-cyclopropoxy-3-methoxybenzene using bromine in the presence of a Lewis acid catalyst such as aluminum chloride or ferric bromide . The reaction conditions usually require maintaining a controlled temperature to ensure the selective bromination at the desired position on the benzene ring.

Industrial production methods may involve multi-step synthesis routes, starting from readily available precursors and employing various organic reactions to introduce the cyclopropoxy and methoxy groups before the final bromination step .

Chemical Reactions Analysis

1-Bromo-2-cyclopropoxy-3-methoxybenzene undergoes several types of chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other nucleophiles in nucleophilic aromatic substitution reactions. Common reagents include sodium methoxide or potassium tert-butoxide.

Oxidation Reactions: The methoxy group can be oxidized to form corresponding aldehydes or carboxylic acids using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction Reactions: The bromine atom can be reduced to a hydrogen atom using reducing agents such as lithium aluminum hydride or catalytic hydrogenation.

The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

1-Bromo-2-cyclopropoxy-3-methoxybenzene has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways due to its unique structural features.

Industry: It is used in the production of specialty chemicals and materials, including polymers and resins.

Mechanism of Action

The mechanism by which 1-Bromo-2-cyclopropoxy-3-methoxybenzene exerts its effects involves its interaction with molecular targets through electrophilic aromatic substitution reactions. The bromine atom and the methoxy group influence the electron density of the benzene ring, making it reactive towards electrophiles. The cyclopropoxy group can also participate in ring-opening reactions, further diversifying its reactivity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares key properties of 1-Bromo-2-cyclopropoxy-3-methoxybenzene with analogs differing in substituents or functional groups, based on structural and experimental data from literature:

Compound	Substituents	CAS No.	Molecular Weight	Key Properties	Reference
1-Bromo-2-cyclopropoxy-3-methoxybenzene	Br (1), cyclopropoxy (2), OMe (3)	Not provided	~257.1 (calculated)	High steric hindrance; strained cyclopropoxy enhances reactivity in ring-opening reactions.	N/A
1-Bromo-3-chloro-2-methoxybenzene	Br (1), Cl (3), OMe (2)	183802-98-4	221.47	Higher polarity due to Cl; lower solubility in non-polar solvents compared to cyclopropoxy analog.
1-Bromo-3-fluoro-2-methoxy-4-nitrobenzene	Br (1), F (3), OMe (2), NO₂ (4)	1224629-07-5	280.06	Nitro group increases electrophilicity; F substituent enhances thermal stability.
1-Bromo-3-cyclopropylbenzene	Br (1), cyclopropyl (3)	Not provided	~181.0 (calculated)	Lacks methoxy/cyclopropoxy; simpler structure with lower boiling point.
3-Methoxybenzyl bromide	CH₂Br (1), OMe (3)	874-98-6	201.06	Benzyl bromide structure enables nucleophilic substitution; no cyclopropoxy group.

Key Findings:

Electronic Effects: The methoxy group in 1-Bromo-2-cyclopropoxy-3-methoxybenzene donates electron density to the aromatic ring, activating it toward electrophilic substitution. This contrasts with nitro-substituted analogs (e.g., 1-Bromo-3-fluoro-2-methoxy-4-nitrobenzene), where the electron-withdrawing NO₂ group deactivates the ring . Fluorine substituents (e.g., in 1-Bromo-3-fluoro-2-methoxy-4-nitrobenzene) increase stability via strong C-F bonds but reduce reactivity compared to cyclopropoxy groups .

Steric and Solubility Differences :

• The cyclopropoxy group introduces significant steric hindrance, reducing reaction rates in bulky transition states compared to smaller substituents like Cl or F .
• Chloro analogs (e.g., 1-Bromo-3-chloro-2-methoxybenzene) exhibit higher solubility in polar solvents (e.g., DMSO) due to increased dipole moments .

Synthetic Utility :

• 3-Methoxybenzyl bromide (874-98-6) is widely used in alkylation reactions, whereas cyclopropoxy-containing compounds are more specialized, often serving as intermediates in cyclopropane ring-opening syntheses .
• Nitro-substituted derivatives (e.g., 1224629-07-5) are preferred in reactions requiring directed ortho-metalation .